Sodium bromate Sodium bromate Sodium bromate is a commercially available, very stable oxidant. It is much easier to handle than liquid bromine or hypobromous acid solutions. The elastic, piezoelectric and dielectric constants of sodium chlorate and sodium bromate (NaBrO3) have been evaluated.
Sodium bromate appears as a white crystalline solid. May explode under prolonged exposure to heat or fire. Used in chemical analysis.
Sodium bromate is an inorganic sodium salt having bromate as the counterion. It has a role as an oxidising agent and a nephrotoxin. It is a bromate salt and an inorganic sodium salt.
Brand Name: Vulcanchem
CAS No.: 7789-38-0
VCID: VC21177576
InChI: InChI=1S/BrHO3.Na/c2-1(3)4;/h(H,2,3,4);/q;+1/p-1
SMILES: [O-]Br(=O)=O.[Na+]
Molecular Formula: NaBrO3
BrNaO3
Molecular Weight: 150.89 g/mol

Sodium bromate

CAS No.: 7789-38-0

Cat. No.: VC21177576

Molecular Formula: NaBrO3
BrNaO3

Molecular Weight: 150.89 g/mol

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Sodium bromate - 7789-38-0

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Description Sodium bromate is a commercially available, very stable oxidant. It is much easier to handle than liquid bromine or hypobromous acid solutions. The elastic, piezoelectric and dielectric constants of sodium chlorate and sodium bromate (NaBrO3) have been evaluated.
Sodium bromate appears as a white crystalline solid. May explode under prolonged exposure to heat or fire. Used in chemical analysis.
Sodium bromate is an inorganic sodium salt having bromate as the counterion. It has a role as an oxidising agent and a nephrotoxin. It is a bromate salt and an inorganic sodium salt.
CAS No. 7789-38-0
Molecular Formula NaBrO3
BrNaO3
Molecular Weight 150.89 g/mol
IUPAC Name sodium;bromate
Standard InChI InChI=1S/BrHO3.Na/c2-1(3)4;/h(H,2,3,4);/q;+1/p-1
Standard InChI Key XUXNAKZDHHEHPC-UHFFFAOYSA-M
Isomeric SMILES [O-]Br(=O)=O.[Na+]
SMILES [O-]Br(=O)=O.[Na+]
Canonical SMILES [O-]Br(=O)=O.[Na+]
Colorform White crystals or white powder
Colorless cubic crystals
Colorless crystal or powde
Melting Point 381 °C decomposes with oxygen evolution

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